Cas no 1000574-53-7 (4-Bromo-2,3-difluorophenyl isothiocyanate)

• Product Name: 4-Bromo-2,3-difluorophenyl isothiocyanate
• CAS No: 1000574-53-7
• MF: C₇H₂BrF₂NS
• MW: 250.063286304474
• CID: 3157796
• PubChem ID: 26599176
• Update Time: 2025-04-21

4-Bromo-2,3-difluorophenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,3-difluorophenyl isothiocyanate
• 4-Bromo-2,3-difluorophenylisothiocyanate
• SY329180
• 1-bromo-2,3-difluoro-4-isothiocyanatobenzene
• 1000574-53-7

• MDL： MFCD09878202
• Inchi： 1S/C7H2BrF2NS/c8-4-1-2-5(11-3-12)7(10)6(4)9/h1-2H
• InChI Key： NVMLTPSSTQHADF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1F)F)N=C=S

Computed Properties

• Exact Mass: 248.90594Da
• Monoisotopic Mass: 248.90594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 44.5Ų